Cas no 3507-30-0 (2-Chloro-4-nitrobenzo[d]thiazole)

• Product Name: 2-Chloro-4-nitrobenzo[d]thiazole
• CAS No: 3507-30-0
• MF: C₇H₃ClN₂O₂S
• MW: 214.628918886185
• CID: 295870
• PubChem ID: 45077769
• Update Time: 2025-04-19

2-Chloro-4-nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrobenzo[d]thiazole
• 2-chloro-4-nitro-1,3-benzothiazole
• Benzothiazole,2-chloro-4-nitro-
• 2-Chlor-4-nitro-benzothiazol
• 2-chloranyl-4-nitro-1,3-benzothiazole
• 2-chloro-4-nitro-benzothiazole
• 3507-30-0
• ROOKGSGAHAQZJW-UHFFFAOYSA-N
• A822520
• SCHEMBL4920165
• DTXSID70663383

• MDL： MFCD09743983
• Inchi： 1S/C7H3ClN2O2S/c8-7-9-6-4(10(11)12)2-1-3-5(6)13-7/h1-3H
• InChI Key： ROOKGSGAHAQZJW-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.96000
• Monoisotopic Mass: 213.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 86.95000
• LogP: 3.38110